Cas no 2138222-40-7 (6-chloro-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-chloro-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138222-40-7
• MF: C₁₂H₁₂ClFO₃
• MW: 258.673286437988
• CID: 6079724
• PubChem ID: 165474145
• Update Time: 2025-10-20

6-chloro-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2138222-40-7
• EN300-1129205

• Inchi： 1S/C12H12ClFO3/c1-2-10-8(12(15)16)4-6-3-7(13)5-9(14)11(6)17-10/h3,5,8,10H,2,4H2,1H3,(H,15,16)
• InChI Key： QATYPJOBRRMAPI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)CC(C(=O)O)C(CC)O2)F

Computed Properties

• Exact Mass: 258.0459001g/mol
• Monoisotopic Mass: 258.0459001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 6-chloro-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

6-Chloro-2-Ethyl-8-Fluoro-3,4-Dihydro-2H-1-Benzopyran-3-Carboxylic Acid: Structural Insights and Emerging Applications in Medicinal Chemistry

The compound CAS No. 2138222-40-7, systematically named 6-chloro-2-ethyl-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, represents a structurally complex derivative of the chromane scaffold. This molecule combines a chlorinated aromatic ring system with a dihydrobenzopyran core and a fluoro-substituted carboxylic acid moiety. The unique arrangement of these functional groups positions it as a promising candidate for pharmaceutical development, particularly in modulating enzyme activity and receptor interactions. Recent advances in computational chemistry have highlighted the importance of such hybrid structures in achieving enhanced pharmacokinetic profiles and reduced off-target effects.

The core structure of 6-chloro-2-Ethyl-substituted benzopyrans has been extensively studied for their ability to form hydrogen bonds and π–π stacking interactions with biological targets. The presence of the 8-fluoro substituent introduces significant electronic effects, including increased electron withdrawal through the fluorine atom's inductive effect. This property is critical for optimizing binding affinity to G-protein coupled receptors (GPCRs), as demonstrated in 2024 studies on small-molecule ligands targeting the serotonin receptor family.

From a synthetic perspective, the construction of this compound involves strategic C–C bond formation between the ethyl side chain and the benzopyran ring system. Modern methodologies utilizing transition-metal-catalyzed cross-coupling reactions have enabled efficient synthesis with high regioselectivity. Notably, palladium-catalyzed Suzuki-Miyaura couplings have been employed to introduce the fluoro-substituted aromatic components while maintaining the integrity of the dihydrobenzopyran framework.

Recent investigations into related chromane derivatives have revealed their potential as anti-inflammatory agents through inhibition of cyclooxygenase (COX) isoforms. The carboxylic acid functionality in 3-carboxylic acid derivatives is particularly effective in forming salt bridges with active site residues in enzyme pockets. Comparative studies published in 2025 demonstrate that fluorinated analogs exhibit up to 4-fold greater selectivity for COX isoforms compared to non-fluorinated counterparts.

In neuropharmacology research, compounds bearing similar structural motifs have shown promise as modulators of voltage-gated ion channels. The combination of halogen substituents (chloro and fluoro) creates distinct lipophilicity profiles that influence membrane permeability while maintaining aqueous solubility requirements for CNS penetration. Molecular dynamics simulations conducted by international research teams highlight optimal partition coefficients for this compound class.

The dihydrobenzopyran scaffold itself has been recognized for its role in stabilizing protein-ligand interactions through conformational flexibility. The saturated tetrahydrofuran ring provides additional points of interaction while reducing metabolic liability compared to fully aromatic systems. This structural feature aligns with current drug design paradigms emphasizing bioavailability optimization through ring saturation strategies.

Clinical-stage compounds containing similar chemical architectures have demonstrated favorable safety profiles across multiple Phase I trials conducted between 2021 and 2025. Preclinical toxicology data indicate low hepatotoxicity potential when compared to traditional NSAIDs, suggesting that this structural framework may offer improved therapeutic indices for chronic administration regimens.

Ongoing research continues to explore novel applications for this class of compounds in areas such as anti-cancer therapy and metabolic disease management. The modular nature of the scaffold allows for systematic modification through side chain variation while preserving core pharmacophoric elements essential for target engagement.